Cas no 2227827-44-1 ((2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-ol)

• Product Name: (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-ol
• CAS No: 2227827-44-1
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6187027
• PubChem ID: 165687160
• Update Time: 2025-06-23

(2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-ol
• 2227827-44-1
• EN300-1809859

• Inchi： 1S/C13H18O2/c1-10(14)3-2-4-11-5-6-13-12(9-11)7-8-15-13/h5-6,9-10,14H,2-4,7-8H2,1H3/t10-/m0/s1
• InChI Key： VUUHNKITARHXQR-JTQLQIEISA-N
• SMILES： O1CCC2=C1C=CC(=C2)CCC[C@H](C)O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-ol

Introduction to (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-ol (CAS No. 2227827-44-1)

Compound (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-ol, identified by its CAS number 2227827-44-1, is a molecule of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic alcohols that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of a benzofuran moiety in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The benzofuran core is a well-known pharmacophore in medicinal chemistry, often found in natural products and synthetic drugs. Its aromatic system and the fused heterocyclic ring contribute to its stability and reactivity, which can be exploited for further derivatization. In particular, the pentan-2-ol side chain provides a flexible alkyl group that can be modified to enhance binding affinity or metabolic stability. The stereochemistry at the second carbon atom, specifically the (S) configuration, is crucial for the biological activity of many pharmacological compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The benzofuran ring in (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-ol interacts favorably with target proteins through π-stacking and hydrogen bonding interactions. This has been demonstrated in several studies where similar benzofuran derivatives have been shown to exhibit inhibitory effects on enzymes and receptors involved in various disease pathways.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions, reduction steps, and stereocontrol techniques. The synthesis of the benzofuran ring typically requires cyclization reactions followed by functional group modifications to introduce the desired substituents. The stereochemistry at the chiral center is often achieved through asymmetric synthesis methods such as chiral auxiliaries or transition metal catalysis.

In the realm of drug discovery, (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-ol has been investigated for its potential therapeutic applications. Preliminary studies suggest that it may exhibit properties relevant to neurological disorders, cardiovascular diseases, and inflammatory conditions. The benzofuran moiety is known to interact with certain neurotransmitter receptors, while the alcohol functional group can modulate enzyme activity through hydrogen bonding interactions.

The compound's structural features also make it a suitable candidate for further derivatization using combinatorial chemistry or library synthesis techniques. By modifying various positions on the benzofuran ring or the pentan-2-ol side chain, researchers can generate libraries of analogs with tailored biological activities. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying lead compounds for drug development.

Moreover, green chemistry principles have been increasingly applied to the synthesis of complex molecules like (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-ol. Solvent-free reactions, catalytic methods, and biocatalysis have been explored to minimize waste and improve atom economy. These approaches not only enhance sustainability but also often improve reaction yields and selectivity.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used extensively to predict how (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-ol might interact with biological targets such as enzymes or receptors. These simulations provide insights into binding affinities, pose predictions, and potential drug-like properties. By integrating experimental data with computational models, researchers can accelerate the discovery process and reduce the time-to-market for new drugs.

The compound's potential as a building block for more complex molecules has also been recognized in industrial settings. Pharmaceutical companies often invest in synthesizing key intermediates like this one to facilitate rapid drug development programs. The availability of high-quality starting materials significantly reduces the time and cost associated with bringing new therapeutics to market.

In conclusion, (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-oL (CAS No. 2227827441) represents an exciting opportunity for further research and development in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for therapeutic applications across multiple disease areas. As research continues to uncover new synthetic methods and computational tools, compounds like this one will play an increasingly important role in drug discovery efforts worldwide.